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Compound of Interest

Compound Name: 2-Octyn-1-ol

Cat. No.: B148842 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemicals like 2-Octyn-1-ol are paramount for ensuring laboratory

safety and environmental compliance. This guide provides essential, immediate safety and

logistical information, including a step-by-step operational plan for the appropriate disposal of

2-Octyn-1-ol.

Immediate Safety and Handling Precautions
2-Octyn-1-ol is a combustible liquid that can cause skin and serious eye irritation.[1] It is

harmful if swallowed.[1] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): When handling 2-Octyn-1-ol, the following PPE is

required:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat are necessary.[2][3]

Respiratory Protection: Use only in a well-ventilated area or a chemical fume hood.[2][4] If

exposure limits are exceeded, a full-face respirator may be required.[2]

Storage and Handling:

Store in a cool, well-ventilated place away from heat, sparks, open flames, and hot surfaces.

[5][6]
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Keep the container tightly closed.[2][5]

Avoid contact with strong oxidizing agents and heavy metal salts, as terminal alkynes can

form explosive metal acetylides.[3][4]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Octyn-1-ol, essential for safe

handling and disposal planning.

Property Value

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol [1]

Boiling Point 76-78 °C at 2 mmHg

Density 0.880 g/mL at 25 °C

Flash Point 91 °C (195.8 °F)[7]

Storage Class Combustible liquids

Step-by-Step Disposal Protocol
The proper disposal of 2-Octyn-1-ol requires treating it as hazardous waste. Never dispose of

it down the drain or in regular trash.[3][8][9]

1. Waste Segregation:

Collect all waste contaminated with 2-Octyn-1-ol in a designated, leak-proof hazardous

waste container.[3]

Segregate solid waste (contaminated gloves, pipette tips, paper towels) from liquid waste

(unused solutions, reaction mixtures).[3][10]

Crucially, do not mix 2-Octyn-1-ol waste with heavy metal waste to prevent the formation of

explosive acetylides.[3]
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2. Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name, "2-Octyn-1-ol".[4][10]

Include the date of waste accumulation.[11]

3. Spill Management:

In case of a spill, evacuate the area and ensure it is well-ventilated.[3]

Use an inert absorbent material, such as vermiculite or sand, to contain the spill.[3][6]

Collect the absorbed material using non-sparking tools and place it in a labeled hazardous

waste container.[3]

4. Final Disposal:

Once the waste container is full (typically three-quarters capacity), seal it securely.[3]

Arrange for pickup by your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal service.[3][4] All hazardous waste must be disposed

of through an approved waste disposal plant.[5][12]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Octyn-1-ol
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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